Cas no 1804363-80-1 (2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)
2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H3ClF6INO/c9-2-5-3(7(10,11)12)1-4(16)6(17-5)18-8(13,14)15/h1H,2H2
- InChI Key: FSVJHZQODFNCFW-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(CCl)C(C(F)(F)F)=C1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 286
- XLogP3: 4.3
- Topological Polar Surface Area: 22.1
2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089828-1g |
2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine |
1804363-80-1 | 97% | 1g |
$1,445.30 | 2022-04-02 |
2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
Introduction to 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804363-80-1)
2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by its CAS number 1804363-80-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of a chloromethyl group, an iodo substituent, a trifluoromethoxy moiety, and a trifluoromethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.
The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The chloromethyl group (–CH₂Cl) introduces reactivity that can be exploited in various synthetic transformations, making it a valuable intermediate in the construction of more complex structures. The iodo substituent (I) at the 5-position adds another layer of functionalization potential, allowing for further derivatization through cross-coupling reactions such as Suzuki or Stille couplings. Additionally, the trifluoromethoxy group (–OCH₂CF₃) and the trifluoromethyl group (–CF₃) are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have explored various modifications of the pyridine ring to enhance pharmacological properties. For instance, studies have demonstrated that substituents like chloromethyl, iodo, and trifluoromethoxy can significantly influence the interaction of these compounds with biological targets. The introduction of fluorine atoms, particularly in the form of trifluoromethoxy and trifluoromethyl groups, has been shown to improve pharmacokinetic profiles by increasing metabolic stability and reducing susceptibility to enzymatic degradation.
The synthesis of 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804363-80-1) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural motifs present in 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine suggest that it could serve as a versatile building block for small-molecule drugs targeting various diseases. For example, modifications at the 5-position could allow for the introduction of additional functional groups that enhance binding affinity to specific biological receptors. Similarly, the reactivity introduced by the chloromethyl group could be leveraged to attach pharmacophores or other bioactive units.
Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. Studies have shown that compounds containing trifluoromethoxy or trifluoromethyl groups exhibit improved pharmacological properties compared to their non-fluorinated counterparts. These improvements often stem from enhanced interactions with biological targets due to changes in electronic distribution and steric effects induced by fluorine atoms. As a result, there is considerable interest in developing new synthetic routes to access fluorinated pyridines like 2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804363-80-1) for drug discovery applications.
The compound's potential extends beyond academic research; it also holds promise for industrial applications in pharmaceutical manufacturing. The ability to efficiently synthesize complex pyridine derivatives like this one is crucial for scaling up production of lead compounds for clinical trials. Advances in flow chemistry and continuous manufacturing have made it possible to produce these intermediates on larger scales with greater precision, reducing costs and improving sustainability.
In conclusion,2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804363-80-1) represents an exciting opportunity for researchers and drug developers due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers rewards through its utility as an intermediate in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.
1804363-80-1 (2-(Chloromethyl)-5-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)